![molecular formula C11H14N2O3 B2735428 4-acetamido-N-methoxy-N-methylbenzamide CAS No. 367519-41-3](/img/structure/B2735428.png)
4-acetamido-N-methoxy-N-methylbenzamide
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Description
4-acetamido-N-methoxy-N-methylbenzamide is a useful research compound. Its molecular formula is C11H14N2O3 and its molecular weight is 222.244. The purity is usually 95%.
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Scientific Research Applications
Drug Discovery and Receptor Antagonism
The compound "7-N-Acetamide-4-methoxy-2-aminobenzothiazole 4-fluorobenzamide" has been explored for its potential as a drug-like, non-xanthine-based A2B receptor antagonist. This research focuses on modifications to improve its potency and selectivity against A2A and A1 receptors, demonstrating its application in discovering new therapeutic agents (Cheung et al., 2010).
Lectin-Ligand Interactions
High-resolution X-ray crystal structures of human galectin-3 in complex with high-affinity inhibitors reveal insights into affinity-enhancing effects of specific moieties. This research underscores the role of fine-tuning arginine-arene interactions in enhancing protein-ligand interactions, highlighting the compound's application in structural biology and drug design (Sörme et al., 2005).
Antibacterial Activity
Zinc complexes of benzothiazole-derived Schiff bases, including reactions with 2-acetamidobenzaldehyde, have been studied for their antibacterial properties against various pathogenic strains. This research illustrates the application of such compounds in developing new antibacterial agents (Chohan et al., 2003).
Metabolic Studies
The synthesis and detection of a metabolite of metoclopramide in human urine offer insights into drug metabolism and the pharmacokinetic profile of related compounds. Such studies are crucial for understanding the metabolic fate of pharmaceuticals (Maurich et al., 1994).
Properties
IUPAC Name |
4-acetamido-N-methoxy-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O3/c1-8(14)12-10-6-4-9(5-7-10)11(15)13(2)16-3/h4-7H,1-3H3,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBNKQMGKWWGVAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C(=O)N(C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.